Cas no 514843-42-6 (1H-Pyrazole-4-carboxamide,1-ethyl-5-methyl-N-4-pyridinyl-(9CI))
514843-42-6 structure
Product Name:1H-Pyrazole-4-carboxamide,1-ethyl-5-methyl-N-4-pyridinyl-(9CI)
CAS No:514843-42-6
MF:C12H14N4O
MW:230.265761852264
CID:935418
PubChem ID:4347132
Update Time:2025-04-19
1H-Pyrazole-4-carboxamide,1-ethyl-5-methyl-N-4-pyridinyl-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxamide,1-ethyl-5-methyl-N-4-pyridinyl-(9CI)
- 1-Ethyl-5-methyl-N-(4-pyridinyl)-1H-pyrazole-4-carboxamide
- Z275179656
- 1-ethyl-5-methyl-N-(pyridin-4-yl)-1H-pyrazole-4-carboxamide
- AKOS003745161
- STK316384
- 1-ETHYL-5-METHYL-N-(4-PYRIDYL)-1H-PYRAZOLE-4-CARBOXAMIDE
- 514843-42-6
-
- Inchi: 1S/C12H14N4O/c1-3-16-9(2)11(8-14-16)12(17)15-10-4-6-13-7-5-10/h4-8H,3H2,1-2H3,(H,13,15,17)
- InChI Key: CFTYSFDXLKUXHR-UHFFFAOYSA-N
- SMILES: O=C(C1C=NN(CC)C=1C)NC1C=CN=CC=1
Computed Properties
- Exact Mass: 230.11676108g/mol
- Monoisotopic Mass: 230.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 59.8Ų
1H-Pyrazole-4-carboxamide,1-ethyl-5-methyl-N-4-pyridinyl-(9CI) Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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